2,8-Dibromodibenzofuran

• IUPAC Name: 2,8-dibromodibenzofuran
• InChI: InChI=1S/C12H6Br2O/c13-7-1-3-11-9(5-7)10-6-8(14)2-4-12(10)15-11/h1-6H
• InChI Key: UFCZRCPQBWIXTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C3=C(O2)C=CC(=C3)Br
• Molecular Formula: C12H6Br2O
• DSSTOX Substance ID: DTXSID40142993
• Molecular Weight: 325.98 g/mol
• CAS RN: 10016-52-1

Description

2,8-Dibromodibenzofuran (DBDF) is a chemical compound with the molecular formula C12H6Br2O. It belongs to the family of Chlorinated dibenzofurans (CDFs), which are chemicals that contain one to eight chlorine atoms attached to the carbon atoms of the parent chemical, dibenzofuran. The CDF family contains 135 individual compounds (known as congeners) with varying harmful health and environmental effects.

Molecular Structure Analysis

The molecular structure of 2,8-Dibromodibenzofuran consists of a dibenzofuran core with bromine atoms at the 2 and 8 positions. The molecular weight of 2,8-Dibromodibenzofuran is 325.98 g/mol.

Chemical Reactions Analysis

Specific chemical reactions involving 2,8-Dibromodibenzofuran are not detailed in the search results.

Physical And Chemical Properties Analysis

2,8-Dibromodibenzofuran has a molecular weight of 325.989. Other physical and chemical properties such as density, melting point, boiling point, etc., are not provided in the search results.

Scientific Research Applications

1. Formation and Decomposition Products

The study of the thermal reactions of dibromophenol compounds, including 2,8-dibromodibenzofuran, has provided insights into the formation of polybrominated dioxins and furans under pyrolytic conditions. For example, the thermal reaction of 2,4-dibromophenol produced 2,7-dibromodibenzo-p-dioxin as the major compound, with other brominated dioxins and furans being generated through processes of debromination and bromination. This research contributes to understanding the formation and decomposition of these compounds at different temperatures, which is crucial for environmental risk assessment and pollution control (Na, Hong, & Kim, 2007).

2. Electrophosphorescence Applications

In the field of organic electronics, derivatives of dibenzofuran, such as those involving 2,8-substitution, have been used to create electron-transporting host materials. These materials have been particularly useful in the development of blue-green electrophosphorescent devices, with significant achievements in external quantum efficiency and luminance power efficiency. This demonstrates the potential of dibenzofuran derivatives in improving the performance of organic light-emitting diodes (Vecchi et al., 2006).

Mechanism of Action

The mechanism of action of 2,8-Dibromodibenzofuran is not explicitly mentioned in the search results.

Safety and Hazards

2,8-Dibromodibenzofuran is harmful if swallowed and causes serious eye irritation. It may cause long-lasting harmful effects to aquatic life. Safety measures include avoiding release to the environment, not eating, drinking, or smoking when using this product, washing hands and face thoroughly after handling, and wearing eye protection.

Future Directions

The future directions of 2,8-Dibromodibenzofuran are not explicitly mentioned in the search results.

Synthesis routes and methods

Procedure details

The procedure for the synthesis of 19 was followed (1 eq. bromine was used) to prepare 20 from 19 as white crystals in a 50% yield. 1H NMR (400 MHz, CDCl3, 298 K): δ(ppm) 8.04-8.03 (d, J=2.00 Hz, 2H), 7.60-7.59 (d, J=2.00 Hz, 1H), 7.58-7.57 (d, J=2.00 Hz, 1H), 7.47 (s, 1H), 7.44 (s, 1H).